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Introduction
Megastigm-7-ene-3,4,6,9-tetrol is a naturally occurring megastigmane, a class of C13-

norisoprenoids derived from the degradation of carotenoids. First identified in Apollonias

barbujana and later in Desmos cochinchinensis var. fulvescens Ban, this compound has

garnered interest for its potential biological activities and its use in the fragrance and flavor

industries.[1][2] This technical guide provides a comprehensive review of the available literature

on Megastigm-7-ene-3,4,6,9-tetrol, focusing on its chemical properties, isolation, structural

elucidation, and known biological significance.

Chemical and Physical Properties
Megastigm-7-ene-3,4,6,9-tetrol is a tetrol with the molecular formula C13H24O4.[2] Its

structure features a cyclohexane ring with multiple hydroxyl groups and an unsaturated side

chain. The specific stereochemistry of the compound is crucial for its biological activity and

sensory properties. While detailed physicochemical data for this specific tetrol is not readily

available in the public domain, general properties of megastigmane derivatives suggest it is

likely a viscous oil or a low-melting solid.

Table 1: Physicochemical Properties of Megastigm-7-ene-3,4,6,9-tetrol
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Property Value Source

Molecular Formula C13H24O4 [2]

Molecular Weight 244.33 g/mol N/A

CAS Number 180164-14-1 N/A

Natural Sources

Apollonias barbujana, Desmos

cochinchinensis var.

fulvescens Ban

[1]

Isolation and Structural Elucidation
The isolation of Megastigm-7-ene-3,4,6,9-tetrol from its natural sources typically involves

solvent extraction of the plant material followed by various chromatographic techniques. A

general workflow for the isolation of megastigmane derivatives is outlined below. The structure

of this compound was elucidated primarily through one-dimensional (1D) and two-dimensional

(2D) Nuclear Magnetic Resonance (NMR) spectroscopy, along with mass spectrometry.

Experimental Protocol: General Isolation of
Megastigmane Derivatives from Plant Material

Extraction: Dried and powdered plant material (e.g., leaves, stems) is subjected to sequential

extraction with solvents of increasing polarity, such as n-hexane, ethyl acetate, and

methanol.

Fractionation: The crude extracts are then fractionated using techniques like column

chromatography on silica gel or Sephadex LH-20.

Purification: Individual fractions are further purified by preparative thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is determined by spectroscopic

methods, including ¹H NMR, ¹³C NMR, COSY, HSQC, HMBC, and NOESY experiments, as

well as high-resolution mass spectrometry (HRMS).

Below is a conceptual workflow for the isolation and identification process.
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Isolation and Identification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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